2-Ethyl-2-methylbut-3-enoic acid

Specification

• CAS No.: 133900-65-9
• Molecular Formula: C7H12O2
• Molecular Weight: 128.171
• IUPAC Name: 2-ethyl-2-methylbut-3-enoic acid
• Standard InChI: InChI=1S/C7H12O2/c1-4-7(3,5-2)6(8)9/h4H,1,5H2,2-3H3,(H,8,9)
• Standard InChI Key: GLMCSCIKQIWYCQ-UHFFFAOYSA-N
• SMILES: CCC(C)(C=C)C(=O)O

Introduction

2-Ethyl-2-methylbut-3-enoic acid is an organic compound with the chemical formula C₇H₁₂O₂. It is characterized by its unique structure, which includes a branched chain with both an ethyl and a methyl group attached to the second carbon, along with a double bond at the third carbon and a carboxylic acid group. This compound is of interest due to its potential applications in organic synthesis and its reactivity properties.

Synthesis Methods

The synthesis of 2-Ethyl-2-methylbut-3-enoic acid can be approached through various organic synthesis methods. While specific detailed synthesis routes for this compound are not widely documented, similar compounds are often synthesized through reactions involving acylation or the use of Grignard reagents followed by oxidation steps.

Applications and Research Findings

2-Ethyl-2-methylbut-3-enoic acid, due to its unique structure, is potentially useful in various applications:

• Organic Synthesis: It can serve as a building block for more complex molecules due to its reactive functional groups.

• Biological Studies: Although specific biological activities of this compound are not well-documented, similar compounds are used in metabolic pathway studies and enzyme inhibition research.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
2-Methylbut-3-enoic acid	C₅H₈O₂	Smaller chain, lacks ethyl group
2-Ethylbut-3-enoic acid	C₆H₁₀O₂	Smaller chain, lacks methyl group
2-Ethyl-3-methylbut-3-enoic acid	C₇H₁₂O₂	Different double bond position

Safety and Handling

Handling 2-Ethyl-2-methylbut-3-enoic acid requires caution due to its potential reactivity and corrosive nature. Safety precautions include wearing protective gear and ensuring proper ventilation.